Cas no 63857-96-5 (2-(2-methoxy-4-methylphenoxy)propanoic acid)

• Product Name: 2-(2-methoxy-4-methylphenoxy)propanoic acid
• CAS No: 63857-96-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD09817183
• CID: 4092165
• PubChem ID: 18070666
• Update Time: 2025-06-26

2-(2-methoxy-4-methylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(2-methoxy-4-methylphenoxy)-
• 2-(2-methoxy-4-methylphenoxy)propanoic acid
• 63857-96-5
• AKOS022485258
• AKOS000162211
• EN300-238561
• 2-(2-methoxy-4-methylphenoxy)propanoicacid
• F1967-0255

• MDL： MFCD09817183
• Inchi： 1S/C11H14O4/c1-7-4-5-9(10(6-7)14-3)15-8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)
• InChI Key： OQNXISSMDJEBLB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(C)C=C1OC)C

Computed Properties

• Exact Mass: 210.08920892Da
• Monoisotopic Mass: 210.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2-methoxy-4-methylphenoxy)propanoic acid

2-(2-Methoxy-4-Methylphenoxy)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 63857-96-5, commonly referred to as 2-(2-methoxy-4-methylphenoxy)propanoic acid, is a significant organic compound with diverse applications in various industries. This compound is characterized by its unique chemical structure, which includes a phenoxy group substituted with methoxy and methyl groups, along with a propanoic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it valuable in numerous fields.

2-(2-Methoxy-4-Methylphenoxy)propanoic acid has gained attention in recent years due to its potential applications in agriculture and pharmaceuticals. Recent studies have highlighted its role as a plant growth regulator, where it exhibits remarkable activity in promoting root development and enhancing stress tolerance in crops. This property has been extensively explored in agricultural research, particularly in the context of sustainable farming practices and climate-resilient crop varieties.

The synthesis of 2-(2-methoxy-4-methylphenoxy)propanoic acid involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Researchers have optimized various synthetic pathways to improve yield and reduce costs, making this compound more accessible for large-scale production. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of its manufacturing processes.

In terms of physical properties, 2-(2-methoxy-4-methylphenoxy)propanoic acid is known for its relatively high melting point and moderate solubility in organic solvents. These characteristics make it suitable for formulation into various delivery systems, including agricultural sprays and pharmaceutical tablets. Recent advancements in nanotechnology have also enabled the encapsulation of this compound into biodegradable nanoparticles, which can improve its bioavailability and efficacy.

The biological activity of 2-(2-methoxy-4-methylphenoxy)propanoic acid has been a focal point of recent research. Studies have demonstrated its ability to modulate plant hormone signaling pathways, particularly auxin-mediated pathways, which play a critical role in plant growth and development. This understanding has paved the way for its use as a bio-stimulant in agriculture, where it can enhance crop yields under adverse environmental conditions.

Moreover, 2-(2-methoxy-4-methylphenoxy)propanoic acid has shown promise in pharmaceutical applications, particularly in the development of new drug delivery systems. Its ability to interact with cellular membranes and transport systems makes it a potential candidate for targeted drug delivery. Researchers are actively exploring its compatibility with various drug molecules and its potential to improve therapeutic outcomes.

In conclusion, 2-(2-methoxy-4-methylphenoxy)propanoic acid (CAS No. 63857-96-5) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly significant role in addressing global challenges related to food security and human health.